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Compound of Interest

Compound Name: Cyclobutanol

Cat. No.: B046151 Get Quote

This guide provides a comprehensive validation of the key physicochemical properties of

cyclobutanol, presenting a direct comparison with other cyclic alcohols, namely cyclopentanol

and cyclohexanol. The information is intended for researchers, scientists, and professionals in

drug development, offering a resource for data validation and experimental design.

Comparative Analysis of Physical Properties
The following table summarizes the key physical properties of cyclobutanol and its

counterparts, cyclopentanol and cyclohexanol, based on collated literature data. This allows for

a straightforward comparison of their fundamental characteristics.
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Property Cyclobutanol Cyclopentanol Cyclohexanol

Molecular Formula C₄H₈O[1] C₅H₁₀O[2] C₆H₁₁OH[3]

Molecular Weight 72.11 g/mol 86.13 g/mol [4] 100.2 g/mol [3]

Appearance
Colorless to yellowish

liquid[1]
Colorless liquid[2][5]

Colorless, viscous

liquid or solid[3][6]

Boiling Point
123 °C @ 733

mmHg[7]
139-140 °C[4][5][8] 160-161 °C[9]

Melting Point Not specified -19 °C[5][8] 23 to 25.93 °C[3]

Density 0.921 g/mL at 25 °C[7]
0.949 g/mL at 25 °C[5]

[8]

0.9624 g/mL at

20°C[3][6]

Refractive Index n20/D 1.435[7] n20/D 1.453[8] n20/D 1.465[9]

Flash Point 21 °C 51 °C[4][8] 67 °C

Solubility in Water Partially miscible[10] Slightly soluble Slightly soluble[3][6]

Spectroscopic Data for Cyclobutanol
Spectroscopic data is crucial for the structural elucidation and identification of compounds.

Below is a summary of available data for cyclobutanol.

Spectrum Type Data Highlights Source

¹H NMR Spectrum available [11]

¹³C NMR Spectrum available [12]

IR Spectrum available [13]

Mass Spec
Electron ionization data

available
[13]

Experimental Protocols for Property Determination

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Cyclobutanol
https://cymitquimica.com/cas/96-41-3/
https://www.benchchem.com/pdf/Cyclohexanol_physical_properties_and_hazards.pdf
http://www.freesiachem.in/product/cyclopentanol.html
https://www.benchchem.com/pdf/Cyclohexanol_physical_properties_and_hazards.pdf
https://en.wikipedia.org/wiki/Cyclobutanol
https://cymitquimica.com/cas/96-41-3/
https://en.wikipedia.org/wiki/Cyclopentanol
https://www.benchchem.com/pdf/Cyclohexanol_physical_properties_and_hazards.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7112919.htm
http://www.freesiachem.in/product/cyclopentanol.html
https://en.wikipedia.org/wiki/Cyclopentanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854727.htm
https://www.chembk.com/en/chem/Cyclohexanol
https://en.wikipedia.org/wiki/Cyclopentanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854727.htm
https://www.benchchem.com/pdf/Cyclohexanol_physical_properties_and_hazards.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7112919.htm
https://en.wikipedia.org/wiki/Cyclopentanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854727.htm
https://www.benchchem.com/pdf/Cyclohexanol_physical_properties_and_hazards.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7112919.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854727.htm
https://www.chembk.com/en/chem/Cyclohexanol
http://www.freesiachem.in/product/cyclopentanol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854727.htm
https://georganics.sk/blog/cyclobutanol/
https://www.benchchem.com/pdf/Cyclohexanol_physical_properties_and_hazards.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanol
https://www.benchchem.com/product/b046151?utm_src=pdf-body
https://www.benchchem.com/product/b046151?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_2919-23-5_1HNMR.htm
https://spectrabase.com/spectrum/GMVRAFA954k
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2919235&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2919235&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following sections detail the standard methodologies for determining the key physical

properties presented in this guide.

Determination of Melting Point
The melting point of a substance is a key indicator of its purity.[14] A pure crystalline solid

typically exhibits a sharp melting point, while impurities will lower and broaden the melting

range.[15][16]

Methodology: Capillary Tube Method[17]

Sample Preparation: A small amount of the finely powdered, dry solid is packed into a

capillary tube, which is sealed at one end.[17]

Apparatus Setup: The capillary tube is attached to a thermometer. This assembly is then

placed in a heating apparatus, such as a Thiele tube or a modern digital melting point

apparatus.

Heating: The sample is heated at a controlled and slow rate, typically around 2°C per minute,

to ensure thermal equilibrium.[15]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the range.[16]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[18][19]

Methodology: Micro-Boiling Point (Thiele Tube Method)[20]

Sample Preparation: A small volume (a few milliliters) of the liquid is placed into a small test

tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.[20]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point oil (e.g., mineral oil) to ensure uniform heating.[20]
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Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample.[19]

Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary

tube. Heating is stopped when a rapid and continuous stream of bubbles is observed.[19]

The liquid will begin to cool, and the boiling point is the temperature recorded at the exact

moment the stream of bubbles stops and liquid is drawn back into the capillary tube.[20]

Alternative Methodology: Simple Distillation[21][22] For larger sample volumes, a simple

distillation can be performed. The temperature of the vapor is monitored as the liquid boils, and

the stable temperature reading during the collection of the distillate corresponds to the boiling

point.[21][22]

Determination of Density
Density is an intrinsic property defined as the mass of a substance per unit volume.

Methodology: Mass and Volume Measurement[23]

Mass Measurement: An empty, dry graduated cylinder or pycnometer (density bottle) is

weighed on an electronic balance.[23]

Volume Measurement: A known volume of the liquid is carefully added to the graduated

cylinder. For higher accuracy, a pycnometer is filled completely with the liquid.[23]

Final Mass Measurement: The container with the liquid is reweighed.[23]

Calculation: The mass of the liquid is determined by subtracting the initial mass from the final

mass. The density is then calculated by dividing the mass of the liquid by its measured

volume (ρ = m/V).[23][24] This process should be repeated multiple times to ensure

accuracy, and the average value is taken.[25]

Determination of Solubility
Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature to form a saturated solution.[26][27]

Methodology: Saturation Method[26]
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Solvent Preparation: A known volume or mass of the solvent (e.g., 10 mL of distilled water) is

placed in a test tube or flask. The temperature of the solvent is recorded and maintained.[26]

Solute Addition: A small, pre-weighed amount of the solute (cyclobutanol) is added to the

solvent.[26]

Dissolution: The mixture is agitated (stirred or shaken) until the solute is completely

dissolved.[26]

Iterative Addition: Steps 2 and 3 are repeated, adding small increments of the solute until a

point is reached where the added solute no longer dissolves, and a saturated solution is

formed.[26]

Quantification: The total mass of the dissolved solute is determined by subtracting the mass

of the remaining undissolved solid from the initial total mass of the solute that was added.

Calculation: The solubility is expressed as the mass of solute per a certain volume or mass

of the solvent (e.g., g/100 mL or g/100 g) at the recorded temperature.[27]

Data Validation Workflow
The following diagram illustrates a logical workflow for the validation of literature data for a

chemical compound, a critical process in scientific research.
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Phase 1: Data Acquisition

Phase 2: Experimental Verification

Phase 3: Analysis and Validation

Define Compound of Interest
(e.g., Cyclobutanol)

Literature Search for
Physicochemical Properties

Gather Data from Multiple
Reputable Sources

Select Key Properties
for Validation (e.g., BP, Density)

Perform Experiments using
Standard Protocols

Record Experimental Results
and Observations

Compare Experimental Data
with Literature Values

Analyze Discrepancies
(Purity, Conditions, etc.)

Inconsistent
(Re-evaluate Experiment)

Validated Property Data

Consistent

Click to download full resolution via product page

Caption: Workflow for literature data validation of chemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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